Cas no 5805-42-5 (2-ethyl-6-nitro-1H-1,3-benzodiazole)
5805-42-5 structure
Product Name:2-ethyl-6-nitro-1H-1,3-benzodiazole
CAS No:5805-42-5
MF:C9H9N3O2
MW:191.186661481857
MDL:MFCD00462581
CID:383211
PubChem ID:241679
Update Time:2025-04-19
2-ethyl-6-nitro-1H-1,3-benzodiazole Chemical and Physical Properties
Names and Identifiers
-
- 2-ethyl-5-nitro-3H-benzoimidazole
- 1H-Benzimidazole,2-ethyl-5-nitro-(9CI)
- 2-ethyl-6-nitro-1H-benzimidazole
- 2-Aethyl-5-nitro-1(3)H-benzimidazol
- 2-ethyl-5-nitro-1(3)H-benzoimidazole
- 2-ethyl-5-nitro-1H-benzimidazole
- 2-ethyl-5-nitro-1H-benzo[d]imidazole
- 2-ethyl-5-nitrobenzimidazole
- 5-nitro-2-ethyl-1H-benzo[d]imidazole
- 5-nitro-2-ethylbenzimidazole
- AC1L67VN
- AC1Q20MJ
- NSC49474
- Oprea1_114807
- SureCN6753969
- SureCN6753972
- SCHEMBL6753969
- 2-Ethyl-5-nitro-1H-1,3-benzodiazole
- 2-ETHYL-5-NITRO-1H-1,3-BENZIMIDAZOLE
- AKOS003245637
- 2-ETHYL-6-NITRO-1H-BENZOIMIDAZOLE
- 2-ethyl-6-nitro-1H-1,3-benzodiazole
- EN300-315313
- AKOS002677381
- DTXSID80287170
- NSC-49474
- AAJAEEPAUQTYFB-UHFFFAOYSA-N
- CS-0246023
- 5805-42-5
- NSC 49474
- InChI=1/C9H9N3O2/c1-2-9-10-7-4-3-6(12(13)14)5-8(7)11-9/h3-5H,2H2,1H3,(H,10,11
- Z57697369
-
- MDL: MFCD00462581
- Inchi: 1S/C9H9N3O2/c1-2-9-10-7-4-3-6(12(13)14)5-8(7)11-9/h3-5H,2H2,1H3,(H,10,11)
- InChI Key: AAJAEEPAUQTYFB-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC2=C(C=1)NC(CC)=N2)=O
Computed Properties
- Exact Mass: 191.06957
- Monoisotopic Mass: 191.069476538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 74.5Ų
Experimental Properties
- Color/Form: NA
- Density: 1.4±0.1 g/cm3
- Boiling Point: 440.3±18.0 °C at 760 mmHg
- Flash Point: 242.4±27.3 °C
- PSA: 71.82
- LogP: 2.55670
2-ethyl-6-nitro-1H-1,3-benzodiazole Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
2-ethyl-6-nitro-1H-1,3-benzodiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E902993-10mg |
2-ethyl-6-nitro-1H-1,3-benzodiazole |
5805-42-5 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E902993-50mg |
2-ethyl-6-nitro-1H-1,3-benzodiazole |
5805-42-5 | 50mg |
$ 160.00 | 2022-06-05 | ||
| TRC | E902993-100mg |
2-ethyl-6-nitro-1H-1,3-benzodiazole |
5805-42-5 | 100mg |
$ 230.00 | 2022-06-05 | ||
| Enamine | EN300-315313-0.05g |
2-ethyl-6-nitro-1H-1,3-benzodiazole |
5805-42-5 | 95% | 0.05g |
$101.0 | 2023-09-05 | |
| Enamine | EN300-315313-0.1g |
2-ethyl-6-nitro-1H-1,3-benzodiazole |
5805-42-5 | 95% | 0.1g |
$152.0 | 2023-09-05 | |
| Enamine | EN300-315313-0.25g |
2-ethyl-6-nitro-1H-1,3-benzodiazole |
5805-42-5 | 95% | 0.25g |
$216.0 | 2023-09-05 | |
| Enamine | EN300-315313-0.5g |
2-ethyl-6-nitro-1H-1,3-benzodiazole |
5805-42-5 | 95% | 0.5g |
$407.0 | 2023-09-05 | |
| Enamine | EN300-315313-1.0g |
2-ethyl-6-nitro-1H-1,3-benzodiazole |
5805-42-5 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-315313-2.5g |
2-ethyl-6-nitro-1H-1,3-benzodiazole |
5805-42-5 | 95% | 2.5g |
$1034.0 | 2023-09-05 | |
| Enamine | EN300-315313-5.0g |
2-ethyl-6-nitro-1H-1,3-benzodiazole |
5805-42-5 | 95% | 5.0g |
$1530.0 | 2023-02-24 |
2-ethyl-6-nitro-1H-1,3-benzodiazole Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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